2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(3-butyl-2,4-dioxothieno[3,2-d]pyrimidin-1-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H21N3O3S/c1-3-4-9-21-18(24)17-15(8-10-26-17)22(19(21)25)12-16(23)20-14-7-5-6-13(2)11-14/h5-8,10-11H,3-4,9,12H2,1-2H3,(H,20,23)
• InChI Key: YFZSWTWSGUXQTD-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

The compound “2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-methylphenyl)acetamide” is a derivative of thieno[3,2-d]pyrimidine. Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

Thieno[3,2-d]pyrimidines can be synthesized from 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of this compound would include a thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring. The compound also contains butyl, dioxo, and acetamide functional groups.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the functional groups present in the molecule. For example, the dioxo group could potentially undergo reduction reactions, and the acetamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the functional groups present in the molecule. For example, the presence of the dioxo and acetamide groups could influence the compound’s solubility and reactivity.

Scientific Research Applications

Antibacterial Activity

The compound’s structure suggests potential antimicrobial properties. Researchers have investigated its effects against both Gram-positive and Gram-negative bacteria. Notably, one derivative—2-{[6-(1H-benzimidazol-2-yl)-3,5-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl]thio}-N-(4-isopropylphenyl)acetamide —demonstrated high antimicrobial activity. .

Structure-Activity Relationships

By synthesizing and evaluating different derivatives, scientists aim to establish structure-activity relationships. These insights guide further optimization and lead to more potent compounds.

Future Directions

Future research could focus on exploring the biological activity of this compound and related derivatives. This could involve testing the compound in various biological assays to determine its potential therapeutic effects.